Cas no 2287344-24-3 (Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine)

• Product Name: Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine
• CAS No: 2287344-24-3
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6213044
• PubChem ID: 137944573
• Update Time: 2025-06-09

Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[3-(3-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• EN300-6760648
• methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine
• 2287344-24-3
• Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine

• Inchi： 1S/C16H23N/c1-12(2)13-5-4-6-14(7-13)16-8-15(9-16,10-16)11-17-3/h4-7,12,17H,8-11H2,1-3H3
• InChI Key： PAHCDRSAOKJUPB-UHFFFAOYSA-N
• SMILES： N(C)CC12CC(C3C=CC=C(C(C)C)C=3)(C1)C2

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine

Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287344-24-3): An Emerging Compound in Medicinal Chemistry

Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287344-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic framework and substituted phenyl group, represents a promising scaffold for the development of new drugs targeting various diseases.

The bicyclo[1.1.1]pentane core of this molecule is particularly noteworthy due to its rigidity and the ability to mimic the conformational flexibility of larger, more complex molecules. This feature makes it an attractive candidate for drug design, as it can potentially enhance the binding affinity and selectivity of ligands for specific biological targets. Recent studies have shown that compounds incorporating this scaffold exhibit improved pharmacokinetic properties and reduced off-target effects compared to traditional linear or cyclic structures.

In the context of medicinal chemistry, Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine has been explored for its potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) efficiently is a critical factor in its suitability for these applications. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound can effectively modulate key enzymes and receptors involved in neurodegenerative processes, offering a new avenue for therapeutic intervention.

Additionally, the compound has shown promise in oncology research. Studies have indicated that certain derivatives of Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine exhibit potent anti-cancer activity against various tumor cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. These findings have sparked interest in further investigating the potential of this compound as a lead structure for developing novel anti-cancer drugs.

The synthesis of Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine has also been optimized to improve yield and scalability, making it more accessible for large-scale production and clinical trials. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to achieve high stereoselectivity and functional group compatibility, ensuring that the compound can be readily modified to explore a wide range of biological activities.

In preclinical studies, Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for advancing the compound into clinical trials and ultimately translating it into a viable therapeutic option for patients.

The ongoing research into Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine highlights its potential as a versatile platform for drug discovery and development. As more data becomes available from clinical trials, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies alike.

In conclusion, Methyl({3-[3-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methyl)amine (CAS No. 2287344-24-3) represents a promising advancement in medicinal chemistry, with potential applications in treating neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further exploration and development in the quest for new therapeutic solutions.